Cas no 612527-71-6 (1-ethyl-2-(2-methylphenoxy)methyl-1H-1,3-benzodiazole)

• Product Name: 1-ethyl-2-(2-methylphenoxy)methyl-1H-1,3-benzodiazole
• CAS No: 612527-71-6
• MF: C₁₇H₁₈N₂O
• MW: 266.337624073029
• CID: 6043151
• PubChem ID: 756800
• Update Time: 2025-05-21

1-ethyl-2-(2-methylphenoxy)methyl-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-2-(2-methylphenoxy)methyl-1H-1,3-benzodiazole
• 1H-Benzimidazole, 1-ethyl-2-[(2-methylphenoxy)methyl]-
• BDBM89812
• 1-ethyl-2-[(2-methylphenoxy)methyl]-1H-1,3-benzodiazole
• 612527-71-6
• cid_756800
• CHEMBL1520048
• 1-Ethyl-2-o-tolyloxymethyl-1H-benzoimidazole
• EU-0022361
• F1558-0042
• SMR000120046
• HMS2154H17
• 1-ethyl-2-((o-tolyloxy)methyl)-1H-benzo[d]imidazole
• AKOS000562920
• MLS000122624
• 1-ethyl-2-[(2-methylphenoxy)methyl]benzimidazole

• Inchi： 1S/C17H18N2O/c1-3-19-15-10-6-5-9-14(15)18-17(19)12-20-16-11-7-4-8-13(16)2/h4-11H,3,12H2,1-2H3
• InChI Key： PYXXKPJBRAPHLX-UHFFFAOYSA-N
• SMILES： C1(COC2=CC=CC=C2C)N(CC)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 266.141913202g/mol
• Monoisotopic Mass: 266.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 27Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3(Predicted)
• Boiling Point: 447.4±28.0 °C(Predicted)
• pka: 5.12±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 1-ethyl-2-(2-methylphenoxy)methyl-1H-1,3-benzodiazole

Compound CAS No. 612527-71-6: 1-Ethyl-2-(2-Methylphenoxy)methyl-1H-1,3-Benzodiazole

Compound CAS No. 612527-71-6, also known as 1-Ethyl-2-(2-Methylphenoxy)methyl-1H-1,3-Benzodiazole, is a highly specialized organic compound with a unique structure and promising applications in various fields. This compound belongs to the class of benzodiazoles, which are known for their aromatic stability and versatile functional groups. The molecule features a benzodiazole ring system with an ethyl group and a phenoxy methyl substituent, making it a valuable compound in both academic research and industrial applications.

The synthesis of 1-Ethyl-2-(2-Methylphenoxy)methyl-1H-1,3-Benzodiazole involves a series of carefully designed organic reactions. The core benzodiazole structure is typically derived from the condensation of o-phenylenediamine with a suitable carbonyl compound. The substitution at the 2-position with the phenoxy methyl group and the ethyl group at the 1-position introduces additional complexity and functionality to the molecule. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of such compounds, contributing to their broader applicability.

Benzodiazoles are widely studied due to their unique electronic properties and potential applications in optoelectronics, drug discovery, and materials science. The presence of electron-donating groups like the ethyl and phenoxy methyl substituents in this compound enhances its electronic characteristics, making it a promising candidate for use in light-emitting diodes (LEDs) and other optoelectronic devices. Recent research has focused on optimizing the electronic properties of such compounds through strategic substitution patterns, leading to improved performance in these applications.

In the field of pharmacology, 1-Ethyl-2-(2-Methylphenoxy)methyl-1H-1,3-Benzodiazole has shown potential as a drug candidate due to its ability to interact with various biological targets. Studies have demonstrated its activity against certain enzymes and receptors, suggesting its role in therapeutic interventions. The compound's bioavailability and metabolic stability are currently under investigation to assess its suitability for clinical applications.

The environmental impact of synthetic compounds like CAS No. 612527-71-6 is another area of active research. Understanding its degradation pathways and toxicity profiles is crucial for ensuring sustainable use in industrial processes. Recent studies have employed advanced analytical techniques to evaluate its environmental fate, providing insights into its potential risks and mitigation strategies.

In conclusion, CAS No. 612527-71-6, or 1-Ethyl-2-(2-Methylphenoxy)methyl-1H-1,3-Benzodiazole, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure, coupled with recent research findings, positions it as a key compound for future innovations in materials science, pharmacology, and environmental sustainability.